10.1039/C2TC00315E | A new route for the formation of Au nanowires and application of shape-selective Au nanoparticles in SERS studies†

A new route for the formation of Au nanowires and application of shape-selective Au nanoparticles in SERS studies†

Journal of Materials Chemistry C Pub Date: 2012-11-07 DOI: 10.1039/C2TC00315E

Abstract

A new route for the formation of shape-selective Au nanoparticles (NPs) has been demonstrated. The reduction of Au(III) ions was done with alkaline 2,7-DHN in CTAB micellar media under 30 min of continuous UV-irradiation. The reaction results in uniform Au nanospheres and Au nanowires. With the change in Au(III) ion to CTAB molar ratio, the particles’ size and shape can be tuned. Au nanorods and nanoprisms are synthesized via seed mediated growth and microwave heating methods and the particles are characterized by several spectroscopic tools. The shape effects of the four different types of Au NPs were investigated using surface enhanced Raman scattering (SERS) studies. The results showed that the SERS intensity increases with the change in NPs’ shape from nanospheres to nanorods to nanowires to nanoprisms. The highest enhancement observed for the nanoprisms is due to the presence of a maximum number of sharp edges or surface active rough surfaces compared to the smooth surfaces of the nanospheres. This high enhancement factor (EF) of these multiple shaped Au NPs might find potential application in detection of single molecules or in many other fields like detection of bio-molecules, bioassays, bio-diagnosis or even clinical diagnostics and in medical therapy.

Share View Original Text

Recommended Literature

[1] Organic chemistry J. Chem. Soc., Abstr., 1912,102, i821-i932 10.1039/CA9120200821
[2] Back cover J. Mater. Chem. A, 2017,5, 15404-15404 10.1039/C7TA90165H
[3] Robust half-metallic ferromagnetism and curvature dependent magnetic coupling in fluorinated boron nitride nanotubes† Chunsheng Guo,Yu Zhou,Xin-Qiang Shi,Li-Yong Gan,Hong JiangPhys. Chem. Chem. Phys., 2016,18, 12307-12311 10.1039/C6CP01477A
[4] Binder-free layered Ti3C2/CNTs nanocomposite anodes with enhanced capacity and long-cycle life for lithium-ion batteries† Yu Liu,Wei Wang,Yulong Ying,Yewu WangDalton Trans., 2015,44, 7123-7126 10.1039/C4DT02058H
[5] Reductive fractionation of woody biomass into lignin monomers and cellulose by tandem metal triflate and Pd/C catalysis† Xiaoming Huang,Olivia M. Morales Gonzalez,Jiadong Zhu,Tamás I. Korányi,Michael D. Boot,Emiel J. M. HensenGreen Chem., 2017,19, 175-187 10.1039/C6GC02962K
[6] Fluorescent pH sensors with negligible sensitivity to ionic strength Bernhard M. Weidgans,Christian Krause,Ingo Klimant,Otto S. WolfbeisAnalyst, 2004,129, 645-650 10.1039/B404098H
[7] Characteristic interface point defects at transition metal–oxide interfaces†‡ Phys. Chem. Chem. Phys., 2003,5, 2174-2182 10.1039/B300161J
[8] Dispersion of titanate nanotubes for nanomedicine: comparison of PEI and PEG nanohybrids† Anne-Laure Papa,Julien Boudon,Vanessa Bellat,Alexis Loiseau,Harender Bisht,Rémi Chassagnon,Véronique Bérard,Nadine MillotDalton Trans., 2015,44, 739-746 10.1039/C4DT02552K
[9] Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores† Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng NgRSC Adv., 2011,1, 1457-1459 10.1039/C1RA00566A
[10] Ozone modification as an efficient strategy for promoting the photocatalytic effect of TiO2 for air purification† Bin Hong,Yue Yang,Jun Bao,Chen GaoChem. Commun., 2019,55, 3757-3760 10.1039/C9CC00814D

A new route for the formation of Au nanowires and application of shape-selective Au nanoparticles in SERS studies†

Abstract

Recommended Literature

Journal Name：Journal of Materials Chemistry C

Research Products